6-(2-Methoxyethyl)-4,7,8-trimethyl-2-pentylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2-methoxyethyl)-4,7,8-trimethyl-2-pentylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H27N5O3/c1-6-7-8-9-22-16(24)14-15(20(4)18(22)25)19-17-21(10-11-26-5)12(2)13(3)23(14)17/h6-11H2,1-5H3
• InChI Key: OZSXQYHVYFDFLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(N=C3N2C(=C(N3CCOC)C)C)N(C1=O)C
• Molecular Formula: C18H27N5O3
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of such complex imidazole derivatives often involves multiple steps and various chemical reactions. For instance, the synthesis of multifunctionalized isoindole-1,3-diones, which share a similar core structure with the compound , involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives. This transformation involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions.

Molecular Structure Analysis

The molecular structure of “6-(2-Methoxyethyl)-4,7,8-trimethyl-2-pentylpurino[7,8-a]imidazole-1,3-dione” is complex, with multiple rings and variable structures. Imidazole, a core structure in this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The chemical reactions involving imidazole derivatives can be quite complex. For instance, the synthesis of fused multifunctionalized isoindole-1,3-diones involves a cascade reaction, the formation of an intermolecular cycloaddition, and an oxidation by oxygen.

Scientific Research Applications

Pharmaceuticals and Drug Development

• MTMP derivatives have shown promise as potential drug candidates due to their ability to modulate biological pathways. .

Optoelectronic Materials

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Catalysis and Green Chemistry

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